Cas no 315718-05-9 (Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate)

Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate Properties

Names and Identifiers

• Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 3-Hydroxymethylpyrrolidine-1-carboxylic acid benzyl ester
• 1-CBZ-3-HYDROXYMETHYLPYRROLIDINE
• 1-Cbz-DL-beta-prolinol
• 3-Hydroxymethyl-pyrrolidine-1-carboxylic acid benzyl ester
• CS-0053790
• PB24755
• EN300-7137277
• ZRMWRJLLAVAFQP-UHFFFAOYSA-N
• Benzyl3-(hydroxymethyl)pyrrolidine-1-carboxylate
• PB12429
• (S)-2-amino-3-(3,4-dichlorophenyl)propanoicacid
• MFCD02179041
• Q-102182
• AM20120500
• AKOS011656791
• DTXSID50592900
• SY023848
• SY238070
• 1-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-, phenylmethyl ester
• FT-0660524
• N-Benzyloxycarbonyl-Pyrrolidin-3-yl-methanol
• 1-benzyloxycarbonyl-3-hydroxymethylpyrrolidine
• FT-0774055
• 315718-05-9
• tert-Butyl?4-(2-ethoxy-2-oxo-1-phenylethyl)-4-(nitromethyl)piperidine-1-carboxylate
• SY023755
• FT-0772603
• 3-(Hydroxymethyl)pyrrolidine-1-carboxylic acid benzyl ester
• SCHEMBL100555
• 1-Cbz-3-(hydroxymethyl)pyrrolidine
• AS-37163
• AC-28282
• DB-011928
• +Expand

• MDL： MFCD02179041
• InChIKey： ZRMWRJLLAVAFQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17NO3/c15-9-12-6-7-14(8-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
• SMILES： C1=CC=C(C=C1)COC(=O)N2CCC(C2)CO

Computed Properties

• Exact Mass: 235.12091
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 235.121
• Heavy Atom Count: 17
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 1.57530
• PSA: 49.77
• Refractive Index: 1.56
• Boiling Point: 382 ℃ at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 184.8±23.2 °C
• Color/Form: Yellow to Brown Sticky Oil to Semi-Solid
• Density: 1.2±0.1 g/cm3